Cas no 1355500-19-4 (3-{1-methyl({1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylmethyl})aminoethyl}phenol)

• Product Name: 3-{1-methyl({1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylmethyl})aminoethyl}phenol
• CAS No: 1355500-19-4
• MF: C₁₅H₁₈F₃N₃O
• MW: 313.318133831024
• CID: 5667920
• PubChem ID: 56787422
• Update Time: 2025-06-03

3-{1-methyl({1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylmethyl})aminoethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Z1176486275
• 3-{1-[methyl({[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methyl})amino]ethyl}phenol
• AKOS033138682
• CHEMBL4072651
• 1355500-19-4
• BDBM50265524
• EN300-26868647
• 3-{1-methyl({1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylmethyl})aminoethyl}phenol

• Inchi： 1S/C15H18F3N3O/c1-11(12-4-3-5-13(22)8-12)20(2)9-14-19-6-7-21(14)10-15(16,17)18/h3-8,11,22H,9-10H2,1-2H3
• InChI Key： KHRIRFLWEYATER-UHFFFAOYSA-N
• SMILES： FC(CN1C=CN=C1CN(C)C(C)C1C=CC=C(C=1)O)(F)F

Computed Properties

• Exact Mass: 313.14019669g/mol
• Monoisotopic Mass: 313.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.3Ų

Additional information on 3-{1-methyl({1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylmethyl})aminoethyl}phenol

3-{1-Methyl({1-(2,2,2-Trifluoroethyl)-1H-Imidazol-2-Ylmethyl})Aminoethyl}Phenol: A Comprehensive Overview

The compound 3-{1-methyl({1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylmethyl})aminoethyl}phenol, identified by the CAS number 1355500-19-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenolic derivatives, which are widely studied for their antioxidant properties and roles in drug design. The molecule's structure incorporates a phenol group attached to an aminoethyl chain, which is further substituted with a methyl group and an imidazole ring containing a trifluoroethyl substituent. This combination of functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of phenolic compounds in the development of novel therapeutic agents. The presence of the imidazole ring in 3-{1-methyl({1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylmethyl})aminoethyl}phenol adds to its potential as a bioactive molecule. Imidazoles are known for their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors, making them valuable in drug discovery. The trifluoroethyl group introduces additional electron-withdrawing effects, which can enhance the molecule's stability and bioavailability.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

In terms of applications, 3-{1-methyl({1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylmethyl})aminoethyl}phenol has shown promise in the field of pharmacology. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant activities due to its phenolic moiety. Additionally, its imidazole ring could potentially act as a scaffold for developing new drugs targeting specific diseases such as cancer or neurodegenerative disorders.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions could be exploited in the development of coordination polymers or metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

In conclusion, 3-{1-methyl({1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylmethyl})aminoethyl}phenol (CAS No: 1355500-19-4) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific research and technological development.